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Compound of Interest

Compound Name: [Alal,3,11,15]-Endothelin (53-63)

Cat. No.: B10784442

Technical Support Center: [Alal,3,11,15]-
Endothelin (53-63)

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, preparation, and handling of
[Alal,3,11,15]-Endothelin (53-63).

Frequently Asked Questions (FAQSs)
Q1: What is [Alal,3,11,15]-Endothelin (53-63) and what is its primary biological activity?

[Alal,3,11,15]-Endothelin (53-63) is a synthetic analog of Endothelin-1 (ET-1). It is a selective
agonist for the Endothelin B (ETB) receptor. By substituting the four cysteine residues with
alanine, the peptide is linearized, which significantly alters its receptor binding profile compared
to the native ET-1.

Q2: What is the molecular weight of [Alal,3,11,15]-Endothelin (53-63)?
The molecular weight of the trifluoroacetate salt form is approximately 2367.7 g/mol .
Q3: How should | store the lyophilized peptide?

The lyophilized peptide is stable for at least four years when stored at -20°C.[1]
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Q4: What is the recommended solvent for reconstituting the peptide?

The recommended solvent for reconstituting [Alal,3,11,15]-Endothelin (53-63) is high-purity,
sterile water.

Q5: How should I store the reconstituted peptide solution?

For short-term storage, the reconstituted solution can be kept at 2-8°C for up to a few days. For
long-term storage, it is recommended to aliquot the solution into single-use volumes and store
them at -20°C or -80°C for up to one month. Avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol for Preparation of a 1 mM Stock Solution

This protocol describes the preparation of a 1 mM stock solution of [Alal,3,11,15]-Endothelin
(53-63) (TFA salt, MW: 2367.7).

Materials:

[Alal,3,11,15]-Endothelin (53-63) lyophilized powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20 minutes. This prevents condensation from forming inside the vial
upon opening.

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of sterile water
to the vial to achieve a 1 mM concentration. For example, to prepare a 1 mM solution from 1
mg of peptide:

o Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000
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o Volume (pL) = (1 mg/2367.7 g/mol ) * 1,000,000 = 422.3 pL

o Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous
shaking, as this can cause aggregation. If complete dissolution is not achieved, sonication in
a water bath for a few minutes may be helpful.

» Aliquoting and Storage: Once the peptide is fully dissolved, aliquot the stock solution into
sterile, low-protein-binding microcentrifuge tubes in volumes appropriate for your
experiments. Store the aliquots at -20°C or -80°C.

Data Presentation

Parameter Recommendation Citation
Storage of Lyophilized Peptide  -20°C [1]
Recommended Solvent High-purity, sterile water

Storage of Reconstituted
) 2-8°C (for a few days)
Solution (Short-term)

Storage of Reconstituted
] -20°C or -80°C (up to 1 month)
Solution (Long-term)

Stability of Lyophilized Peptide =4 years at -20°C [1]
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Issue

Possible Cause

Recommended Solution

Peptide is difficult to dissolve.

Insufficient mixing or low

temperature.

Gently vortex or sonicate the
solution. Ensure the solvent is
at room temperature before

use.

The peptide may have a
tendency to aggregate at high

concentrations.

Try preparing a more dilute

stock solution.

Precipitation observed after

thawing.

The peptide may be less

soluble at lower temperatures.

Warm the solution to room
temperature and gently vortex

to redissolve.

Repeated freeze-thaw cycles

can lead to aggregation.

Prepare single-use aliquots to
avoid multiple freeze-thaw

cycles.

Inconsistent experimental

results.

Improper storage of the stock

solution.

Ensure the stock solution is
stored properly at -20°C or
-80°C and that aliquots are

used to avoid degradation.

Inaccurate pipetting during

dilution.

Use calibrated pipettes and

sterile, low-protein-binding tips

for accurate dilutions.

Visualizations

Experimental Workflow for Peptide Preparation and Use
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Caption: Workflow for the preparation and use of [Alal,3,11,15]-Endothelin (53-63).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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